Cas no 453566-00-2 (3-bromo-5-(methylsulfanyl)benzoic acid)

• Product Name: 3-bromo-5-(methylsulfanyl)benzoic acid
• CAS No: 453566-00-2
• MF: C₈H₇BrO₂S
• MW: 247.108980417252
• MDL: MFCD22489506
• CID: 3989837
• PubChem ID: 58188076
• Update Time: 2025-05-24

3-bromo-5-(methylsulfanyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-bromo-5-(methylthio)-
• 3-Bromo-5-(methylthio)benzoic acid
• 3-bromo-5-(methylsulfanyl)benzoic acid
• AKOS024113419
• CS-0194822
• 453566-00-2
• MFCD22489506
• SOGHHCXGNPQCLE-UHFFFAOYSA-N
• 3-Bromo-5-methylsulfanyl-benzoic acid
• 3-BROMO-5-(METHYLTHIO)BENZOICACID
• 3-bromo-5-methylsulfanylbenzoic acid
• SCHEMBL1495509
• E92335

• MDL： MFCD22489506
• Inchi： 1S/C8H7BrO2S/c1-12-7-3-5(8(10)11)2-6(9)4-7/h2-4H,1H3,(H,10,11)
• InChI Key： SOGHHCXGNPQCLE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C(=O)O)C=1)SC

Computed Properties

• Exact Mass: 245.93501g/mol
• Monoisotopic Mass: 245.93501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on 3-bromo-5-(methylsulfanyl)benzoic acid

Comprehensive Overview of 3-Bromo-5-(Methylsulfanyl)Benzoic Acid (CAS No. 453566-00-2): Properties, Applications, and Industry Insights

3-Bromo-5-(methylsulfanyl)benzoic acid (CAS No. 453566-00-2) is a specialized aromatic carboxylic acid derivative featuring a bromine substituent and a methylthio functional group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties, which enable versatile reactivity in organic synthesis. The presence of both electron-withdrawing (bromo) and electron-donating (methylsulfanyl) groups on the benzene ring makes it a valuable intermediate for designing heterocyclic compounds and bioactive molecules.

In recent years, the demand for halogenated benzoic acids like 3-bromo-5-(methylsulfanyl)benzoic acid has surged, driven by their applications in drug discovery and material science. Researchers frequently search for "CAS 453566-00-2 solubility" or "synthesis of 3-bromo-5-(methylthio)benzoic acid," reflecting its relevance in optimizing reaction conditions. The compound’s moderate lipophilicity (logP ~2.8) and melting point range (160–165°C) make it suitable for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in creating biaryl scaffolds for kinase inhibitors.

From an SEO perspective, trending queries like "3-bromo-5-(methylsulfanyl)benzoic acid suppliers" and "CAS 453566-00-2 NMR data" highlight commercial and analytical interests. The compound’s 13C NMR spectrum typically shows peaks at δ 170 ppm (COOH), 130–140 ppm (aromatic C-Br), and 15 ppm (SCH3), while its IR spectrum exhibits a strong carbonyl stretch at ~1680 cm−1. These characteristics are critical for quality control in industrial batches.

Environmental and regulatory trends also influence discussions around 453566-00-2. With increasing focus on green chemistry, researchers explore solvent-free synthesis or catalytic bromination methods to produce this compound sustainably. Notably, its low ecotoxicity profile (as per OECD guidelines) aligns with the shift toward safer chemical alternatives in agrochemical formulations.

In material science, 3-bromo-5-(methylsulfanyl)benzoic acid serves as a precursor for conducting polymers and liquid crystals. Its ability to form coordination complexes with transition metals (e.g., Pd, Cu) is exploited in catalysis and semiconductor fabrication. Recent patents describe its use in OLED materials, where the bromine moiety facilitates electrophilic aromatic substitution to tune emission wavelengths.

For laboratory handling, the compound’s stability under inert atmospheres and compatibility with common reagents (e.g., DMF, THF) are frequently cited advantages. However, users often inquire about "storage conditions for CAS 453566-00-2"—recommendations include amber glass vials at 4°C to prevent photodegradation or thioether oxidation.

The future outlook for 3-bromo-5-(methylsulfanyl)benzoic acid remains robust, particularly in fragment-based drug design (FBDD). Its molecular weight (261.1 g/mol) and hydrogen bond acceptors/donors (2/1) comply with Lipinski’s rule, making it a candidate for high-throughput screening libraries. Emerging studies also investigate its derivatives as allosteric modulators for GPCR targets—a hot topic in neurological drug development.